2-(1,3-Benzodioxol-5-yl)-6-octyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-6-octyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• InChI: InChI=1S/C29H33N3O4/c1-2-3-4-5-6-9-14-31-17-26(33)32-23(29(31)34)16-21-20-10-7-8-11-22(20)30-27(21)28(32)19-12-13-24-25(15-19)36-18-35-24/h7-8,10-13,15,23,28,30H,2-6,9,14,16-18H2,1H3
• InChI Key: JIMWYJMUPCVOFA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
• Molecular Formula: C29H33N3O4
• Molecular Weight: 487.6 g/mol

Description

N-Octyl Nortadalafil is a chemical compound with the molecular formula C29H33N3O4 and a molecular weight of 487.59 g/mol . It is an analog of Tadalafil, a well-known phosphodiesterase 5 inhibitor used in the treatment of erectile dysfunction .

Preparation Methods

The synthesis of N-Octyl Nortadalafil involves several steps, starting with the preparation of the core structure of Tadalafil. The synthetic route typically includes the following steps:

Formation of the Core Structure: The core structure of Tadalafil is synthesized through a series of reactions involving the condensation of appropriate starting materials.

Purification: The final product is purified using chromatographic techniques to obtain N-Octyl Nortadalafil in its pure form.

Chemical Reactions Analysis

N-Octyl Nortadalafil undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: N-Octyl Nortadalafil can undergo substitution reactions, where functional groups on the molecule are replaced with other groups under specific conditions.

Scientific Research Applications

N-Octyl Nortadalafil has several scientific research applications, including:

Neurology: It is used in studies related to memory, learning, and cognition due to its potential effects on the central nervous system.

Pharmacology: The compound is studied for its inhibitory effects on phosphodiesterase enzymes, which play a role in various physiological processes.

Medicinal Chemistry: Researchers explore its potential as a therapeutic agent for conditions related to cognitive decline and neurological disorders.

Mechanism of Action

N-Octyl Nortadalafil exerts its effects by inhibiting the enzyme phosphodiesterase 5 (PDE5). This inhibition leads to an increase in cyclic guanosine monophosphate (cGMP) levels, resulting in the relaxation of smooth muscle tissues . The compound’s molecular targets include PDE5, and its pathways involve the modulation of cGMP levels, which are crucial for various physiological functions .

Comparison with Similar Compounds

N-Octyl Nortadalafil is compared with other similar compounds, such as:

Tadalafil: The parent compound, known for its use in treating erectile dysfunction.

Sildenafil: Another PDE5 inhibitor used for similar therapeutic purposes.

Vardenafil: A compound with a similar mechanism of action but different pharmacokinetic properties.